Cas no 2648935-21-9 ((2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid
• CAS No: 2648935-21-9
• MF: C₁₇H₂₄N₂O₅S
• MW: 368.4479
• MDL: MFCD10007644
• CID: 5094231
• PubChem ID: 24279077
• Update Time: 2025-10-30

(2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-[[1-(phenylsulfonyl)-3-piperidinyl]carbonyl]-
• N-{[1-(phenylsulfonyl)piperidin-3-yl]carbonyl}-L-valine
• (2S)-2-{[1-(benzenesulfonyl)piperidin-3-yl]formamido}-3-methylbutanoic acid
• N-([1-(Phenylsulfonyl)piperidin-3-yl]carbonyl)-l-valine
• STL457208
• (2S)-3-methyl-2-({[1-(phenylsulfonyl)-3-piperidyl]carbonyl}amino)butanoic acid
• (2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid

• MDL： MFCD10007644
• Inchi： 1S/C17H24N2O5S/c1-12(2)15(17(21)22)18-16(20)13-7-6-10-19(11-13)25(23,24)14-8-4-3-5-9-14/h3-5,8-9,12-13,15H,6-7,10-11H2,1-2H3,(H,18,20)(H,21,22)/t13?,15-/m0/s1
• InChI Key： DTQMXDHNGOJCJQ-WUJWULDRSA-N
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C(N([H])[C@]([H])(C(=O)O[H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 578
• XLogP3: 1.8
• Topological Polar Surface Area: 112

Additional information on (2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid

Introduction to (2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid (CAS No. 2648935-21-9)

(2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid (CAS No. 2648935-21-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, represents a promising candidate for the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of (2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid is defined by its chiral center at the second carbon atom and the presence of a benzenesulfonyl group attached to a piperidine ring. The molecule also features an amide functional group and a methylbutanoic acid moiety. These structural elements contribute to its distinct physicochemical properties and biological activities.

The synthesis of (2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid typically involves several steps, including the formation of the piperidine ring, introduction of the benzenesulfonyl group, and final coupling with the methylbutanoic acid fragment. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Biological Properties

(2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid has been extensively studied for its potential biological activities. One of the key areas of interest is its ability to modulate specific enzymes and receptors involved in various physiological processes. For instance, it has been shown to exhibit potent inhibitory activity against certain protein kinases, which are crucial targets in cancer therapy.

Recent studies have also highlighted the compound's anti-inflammatory properties. In vitro experiments have demonstrated that (2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacological Applications

The unique combination of structural features and biological activities makes (2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid an attractive candidate for various pharmacological applications. In the field of oncology, this compound is being evaluated for its ability to inhibit tumor growth and metastasis. Preclinical studies have shown promising results in both cell culture models and animal models of cancer.

Beyond cancer therapy, there is growing interest in exploring the potential of (2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid in neurodegenerative diseases. Research suggests that it may have neuroprotective effects by modulating signaling pathways involved in neuronal survival and function. This opens up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical data on (2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid have paved the way for further clinical investigation. Several Phase I clinical trials are currently underway to evaluate its safety and tolerability in humans. These trials are crucial for determining appropriate dosing regimens and identifying any potential side effects.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of the compound to enhance its bioavailability and efficacy. This includes developing prodrugs or nanoparticle formulations that can improve drug delivery to target tissues.

Conclusion

In summary, (2S)-2-{1-(benzenesulfonyl)piperidin-3-ylformamido}-3-methylbutanoic acid (CAS No. 2648935-21-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for the development of new therapeutic agents targeting cancer, inflammatory diseases, and neurodegenerative disorders. As research progresses, it is anticipated that this compound will continue to yield valuable insights into disease mechanisms and therapeutic strategies.